3-Bromo-N-(1-methylpiperidin-4-yl)picolinamide
Overview
Description
3-Bromo-N-(1-methylpiperidin-4-yl)picolinamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique properties and potential for use in a variety of fields.
Mechanism of Action
The mechanism of action of 3-Bromo-N-(1-methylpiperidin-4-yl)picolinamide is not fully understood. However, it is believed that this compound may act as an inhibitor of certain enzymes or receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that 3-Bromo-N-(1-methylpiperidin-4-yl)picolinamide can have a variety of biochemical and physiological effects. This compound has been found to have potential applications in the treatment of certain diseases and conditions, including cancer and neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 3-Bromo-N-(1-methylpiperidin-4-yl)picolinamide in lab experiments is its potential for use in a variety of fields. This compound has been found to have potential applications in neuroscience, biochemistry, and pharmacology. However, one limitation of using this compound is that its mechanism of action is not fully understood.
Future Directions
There are many potential future directions for research on 3-Bromo-N-(1-methylpiperidin-4-yl)picolinamide. Some possible areas of research include:
1. Further studies on the mechanism of action of this compound.
2. Investigation of the potential applications of this compound in the treatment of cancer and neurological disorders.
3. Development of new methods for synthesizing this compound.
4. Investigation of the potential side effects of this compound.
5. Exploration of the potential applications of this compound in other fields, such as materials science or environmental science.
In conclusion, 3-Bromo-N-(1-methylpiperidin-4-yl)picolinamide is a chemical compound that has potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and may have potential applications in the treatment of certain diseases and conditions. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in a variety of fields.
Synthesis Methods
The synthesis of 3-Bromo-N-(1-methylpiperidin-4-yl)picolinamide involves several steps. The first step involves the reaction of 3-bromo-4-pyridinecarboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 1-methyl-4-piperidinamine to form the final product.
Scientific Research Applications
3-Bromo-N-(1-methylpiperidin-4-yl)picolinamide has been studied for its potential applications in scientific research. This compound has been found to have potential applications in the fields of neuroscience, biochemistry, and pharmacology.
properties
IUPAC Name |
3-bromo-N-(1-methylpiperidin-4-yl)pyridine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrN3O/c1-16-7-4-9(5-8-16)15-12(17)11-10(13)3-2-6-14-11/h2-3,6,9H,4-5,7-8H2,1H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQENLIDKMOPHIF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)NC(=O)C2=C(C=CC=N2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-N-(1-methylpiperidin-4-yl)picolinamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[[2-(3-Chlorophenyl)-1,3-oxazol-4-yl]methyl-(2,2-difluoroethyl)amino]ethanol](/img/structure/B6635153.png)
![1-[2-[(2-Thiophen-3-ylacetyl)amino]ethyl]imidazole-4-carboxylic acid](/img/structure/B6635159.png)
![1-[2-[(4-Chloro-1-ethylpyrrole-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid](/img/structure/B6635167.png)
![1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid](/img/structure/B6635181.png)
![2-[1-[(3-Bromopyridine-2-carbonyl)amino]cyclohexyl]acetic acid](/img/structure/B6635207.png)
